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Compound of Interest

Compound Name: 2-Ethylnitrobenzene

Cat. No.: B7770159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a professional audience

and is not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS

from your supplier and adhere to all institutional and regulatory safety protocols before handling

2-ethylnitrobenzene.

Chemical and Physical Properties
2-Ethylnitrobenzene (CAS No. 612-22-6) is an aromatic nitro compound used as an

intermediate in the synthesis of dyes, pesticides, and pharmaceuticals.[1][2] Its physical and

chemical properties are critical for understanding its behavior in a laboratory setting.
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Property Value Reference(s)

CAS Number 612-22-6 [3][4]

Molecular Formula C₈H₉NO₂ [3]

Molecular Weight 151.16 g/mol [3][4][5]

Appearance
Clear, yellow to light brown oily

liquid
[2][3][6]

Melting Point -13 to -10 °C [3]

Boiling Point
234 - 236 °C (at 760 mmHg)

172-174 °C (at 18 mmHg)
[3]

Density 1.121 - 1.127 g/cm³ at 25 °C [3][5]

Flash Point 109 °C (228 °F) - Closed Cup [3][5]

Solubility
Insoluble in water; Soluble in

ethanol, acetone, and ether.
[2][6]

Refractive Index n20/D 1.537 [3][5]

Hazard Identification and Classification
2-Ethylnitrobenzene is classified as a hazardous substance. Below is a summary of its GHS

classification and NFPA 704 rating for quick reference.

Globally Harmonized System (GHS) Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment, Long-Term
Category 3

H412: Harmful to aquatic life

with long lasting effects

References:[4][5][7]

NFPA 704 Rating
Category Rating Description

Health (Blue) 2

Intense or continued but not

chronic exposure could cause

temporary incapacitation or

possible residual injury.

Flammability (Red) 1

Materials that require

considerable preheating, under

all ambient temperature

conditions, before ignition and

combustion can occur.

Instability (Yellow) 0

Normally stable, even under

fire exposure conditions, and is

not reactive with water.

Reference: This rating is based on available Safety Data Sheets. It is crucial to consult the

specific SDS provided by the supplier for the most accurate information.

Toxicology and Health Effects
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The primary health hazards associated with 2-ethylnitrobenzene exposure are acute toxicity

upon ingestion, irritation of the skin, eyes, and respiratory tract, and the potential for

methemoglobinemia.[3][4][5]

Summary of Toxicological Data
Quantitative toxicological data such as median lethal dose (LD50) or lethal concentration

(LC50) for 2-ethylnitrobenzene are not readily available in published literature, with many

safety data sheets noting "No data available".[3] However, the GHS classification as Acute

Toxicity (Oral), Category 4, indicates an expected LD50 range of 300 to 2000 mg/kg for rats.

Absorption into the body, likely through inhalation, ingestion, or skin contact, can lead to the

formation of methemoglobin.[3] This condition reduces the oxygen-carrying capacity of the

blood, leading to cyanosis (bluish discoloration of the skin, lips, and nails), headache,

dizziness, and weakness.[3] The onset of these symptoms may be delayed for 2 to 4 hours or

more following exposure.[3]

Occupational Exposure Limits
There are currently no established specific Permissible Exposure Limits (PELs) from OSHA or

Threshold Limit Values (TLVs) from ACGIH for 2-ethylnitrobenzene.[3] In the absence of

specific limits, exposure should be minimized through engineering controls, administrative

controls, and the use of personal protective equipment. For context, the exposure limits for the

related compound nitrobenzene are set at 1 ppm as an 8-hour TWA by both OSHA and ACGIH.

[8]

Potential Toxicological Pathway: Nitroreduction and
Methemoglobin Formation
The toxicity of many nitroaromatic compounds is linked to their metabolic reduction. The nitro

group (-NO₂) can be enzymatically reduced in the body to form reactive intermediates like

nitroso (-NO) and hydroxylamine (-NHOH) derivatives.[1][9] These intermediates, particularly

the hydroxylamine, are capable of oxidizing the ferrous iron (Fe²⁺) in hemoglobin to its ferric

state (Fe³⁺), forming methemoglobin, which cannot bind and transport oxygen.[3]
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Metabolic Activation in Body Toxic Effect

2-Ethylnitrobenzene
(-NO₂)

Nitroso-2-ethylbenzene
(-NO)

Nitroreductases
(e.g., in liver, gut flora) N-hydroxyl-2-ethylaniline

(-NHOH)
Nitroreductases Hemoglobin (Fe²⁺)

(Oxygen Transport)
Oxidizes Methemoglobin (Fe³⁺)

(No Oxygen Transport)
Oxidation

Click to download full resolution via product page

Metabolic reduction of 2-ethylnitrobenzene leading to methemoglobin formation.

Emergency and First Aid Procedures
Immediate action is required in case of exposure. The following diagram outlines the logical

workflow for first aid.
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Inhalation Skin Contact

Eye Contact

Ingestion

Exposure Occurs

Move person to fresh air.

Inhaled

Take off contaminated clothing.

Skin Contact

Rinse thoroughly with plenty
of water for at least 15 minutes.

Eye ContactRinse mouth with water.

Swallowed

If not breathing, give
artificial respiration.

Consult a physician.
Show SDS to the doctor.

Wash off with soap and
plenty of water.

Never give anything by mouth
to an unconscious person.
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Spill Detected

Ensure adequate ventilation.
Evacuate unnecessary personnel.

Wear appropriate PPE.
Eliminate ignition sources.

Do not let product enter drains.
Contain spill with inert absorbent

material (e.g., sand, earth).

Soak up with inert absorbent material.

Collect residue in a suitable, closed,
labeled container for hazardous waste disposal.

Clean spill area thoroughly.

 

Obtain Sample

Sample Preparation
(e.g., Dilution, Liquid-Liquid Extraction,

Solid Phase Extraction)

Inject sample into
Gas Chromatograph (GC)

Separation of Components
on GC Column

Eluted components enter
Mass Spectrometer (MS)

and are ionized

Mass Analyzer separates ions
by mass-to-charge ratio (m/z).

Ions are detected.

Data Analysis:
Identify 2-ethylnitrobenzene by

retention time and mass spectrum.
Quantify using a calibration curve.

Report Results

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b7770159?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

